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Compound of Interest

Compound Name: beta-Zearalanol

Cat. No.: B1681218 Get Quote

Introduction
β-Zearalanol (also known as Taleranol) is a semi-synthetic derivative of the mycotoxin

zearalenone. It is classified as a non-steroidal estrogenic agent due to its ability to bind to and

activate estrogen receptors. This property makes it a compound of interest in endocrinology,

toxicology, and drug development research. Accurate and reproducible in vitro experiments

depend on the precise preparation of stock solutions. This document provides a detailed

protocol for preparing, storing, and handling β-Zearalanol stock solutions to ensure consistency

and stability for experimental use.

Physicochemical Data
Understanding the fundamental properties of β-Zearalanol is crucial for accurate solution

preparation and handling. The key quantitative data are summarized below.
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Property Value Source

Chemical Formula C₁₈H₂₆O₅ [1][2]

Molar Mass 322.40 g/mol [1][2]

Appearance
Off-white to light yellow

solid/powder
[3]

Storage Temperature -20°C [1]

Common Solvents
Soluble in Methanol, DMSO,

Ethanol, and DMF
[1][3][4][5]

Methanol Solubility ~19.6 - 20.4 mg/mL [1]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of β-Zearalanol in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

3.1. Materials

β-Zearalanol powder (Purity ≥98%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Calibrated analytical balance

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Precision pipettes and sterile, filtered tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Calculation To prepare a 10 mM stock solution, the required mass of β-Zearalanol is

calculated using its molar mass (322.40 g/mol ).
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Formula: Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molar Mass ( g/mol )

For 1 mL of 10 mM stock: Mass = 10 mmol/L × 0.001 L × 322.40 g/mol = 0.003224 g = 3.22

mg

3.3. Procedure

Safety First: Perform all steps in a chemical fume hood. β-Zearalanol is a bioactive

compound; avoid inhalation of the powder and skin contact.

Weighing: Tare a sterile amber vial on the analytical balance. Carefully weigh 3.22 mg of β-

Zearalanol powder and transfer it into the vial.

Solubilization: Add 1 mL of anhydrous, cell culture grade DMSO to the vial containing the

powder.

Dissolution: Cap the vial securely and vortex for 1-2 minutes until the solid is completely

dissolved. A clear solution should be obtained. Gentle warming to 37°C in a water bath can

aid dissolution if needed[6].

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile polypropylene tubes.

Storage: Clearly label all aliquots with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date. Store the aliquots at -20°C. For longer-term storage (up to 6

months), -80°C is recommended[6][7].

Workflow and Signaling Pathway Diagrams
4.1. Experimental Workflow The following diagram outlines the logical flow from receiving the

powdered compound to its application in an experiment.
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Stock Solution Preparation (10 mM)

Working Solution Preparation

1. Weigh 3.22 mg
β-Zearalanol Powder

2. Add 1 mL DMSO

3. Vortex Until Dissolved

4. Aliquot for Single Use

5. Store at -20°C / -80°C

6. Thaw One Aliquot

7. Dilute in Culture Medium
to Final Concentration

8. Apply to In Vitro Model

Click to download full resolution via product page

Caption: Workflow for preparing β-Zearalanol stock and working solutions.
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4.2. Simplified Signaling Pathway β-Zearalanol functions as a xenoestrogen by activating the

estrogen receptor signaling pathway, which is critical for gene regulation.
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Caption: Simplified pathway of estrogenic action for β-Zearalanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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